Cas no 5074-25-9 ((5,6-dimethylbenzotriazol-1-yl)-phenylmethanone)
5074-25-9 structure
Product Name:(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
CAS No:5074-25-9
MF:C15H13N3O
MW:251.283222913742
CID:1572687
PubChem ID:256338
Update Time:2025-04-21
(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
- (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone
- NSC83122
- AC1L5UDO
- AC1Q5KEV
- CTK4J3084
- KST-1A5845
- AR-1A6206
- NSC-83122
- AG-J-60879
- (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone; NSC83122; AC1L5UDO; AC1Q5KEV; CTK4J3084; KST-1A5845; AR-1A6206; NSC-83122; AG-J-60879;
- DTXSID10292479
- CHEMBL4446986
- BDBM50528898
- 5074-25-9
-
- Inchi: 1S/C15H13N3O/c1-10-8-13-14(9-11(10)2)18(17-16-13)15(19)12-6-4-3-5-7-12/h3-9H,1-2H3
- InChI Key: BIWLDPOPZDFCEM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1C2C=C(C)C(C)=CC=2N=N1
Computed Properties
- Exact Mass: 251.10599
- Monoisotopic Mass: 251.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 436.4°C at 760 mmHg
- Flash Point: 217.7°C
- Refractive Index: 1.65
- PSA: 47.78
(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
5074-25-9 ((5,6-dimethylbenzotriazol-1-yl)-phenylmethanone) Related Products
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